Cas no 88940-75-4 (2-Butanone, 4-(3-pyridinyl)-, hydrochloride)

• Product Name: 2-Butanone, 4-(3-pyridinyl)-, hydrochloride
• CAS No: 88940-75-4
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 619111
• PubChem ID: 20260607
• Update Time: 2025-04-19

2-Butanone, 4-(3-pyridinyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(3-pyridinyl)-, hydrochloride
• 4-pyridin-3-ylbutan-2-one,hydrochloride
• 88940-75-4
• DTXSID20604261
• 4-(3-pyridinyl)-2-butanone hydrochloride
• SZCMQSIQTILWDD-UHFFFAOYSA-N
• SCHEMBL11004443
• 4-(Pyridin-3-yl)butan-2-one--hydrogen chloride (1/1)

• Inchi： 1S/C9H11NO.ClH/c1-8(11)4-5-9-3-2-6-10-7-9;/h2-3,6-7H,4-5H2,1H3;1H
• InChI Key： SZCMQSIQTILWDD-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)CCC1C=NC=CC=1

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų